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Compound of Interest

Compound Name: G418

Cat. No.: B1195528 Get Quote

G418 (Geneticin) Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered when using G418 (Geneticin) for the selection

of genetically modified cells.

Frequently Asked Questions (FAQs)
Q1: What is G418 and how does it work?

G418, also known as Geneticin, is an aminoglycoside antibiotic that kills a wide range of

prokaryotic and eukaryotic cells.[1][2][3][4] Its mechanism of action is to inhibit protein

synthesis by binding to the 80S ribosomal subunit, which disrupts the elongation step of

polypeptide synthesis.[1][5][6][7] Resistance to G418 is conferred by the neomycin resistance

gene (neo), which encodes an aminoglycoside 3'-phosphotransferase (APH 3' II). This enzyme

inactivates G418 by phosphorylation, allowing cells expressing the neo gene to survive in its

presence.[1][4][8]

Q2: Why am I seeing significant batch-to-batch variation with my G418?

Batch-to-batch variation in G418 potency is a common issue that can significantly impact the

selection of stably transfected cells. This variability can arise from several factors:

Potency and Purity: The actual potency of G418 can vary between different manufacturing

lots and suppliers.[9] The potency is typically reported in µg of active G418 per mg of
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powder. Impurities, such as other gentamicin-related compounds produced during

fermentation, can also affect its efficacy and toxicity.[1]

Certificate of Analysis (CofA): Always refer to the CofA for the specific lot you are using. The

CofA provides crucial information on the potency, which should be used to calculate the

correct concentration for your stock solution.

Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to G418.[3][10] Therefore,

it is crucial to perform a kill curve for each new cell line and with every new batch of G418.[3]

Q3: My G418 selection is not working. What are the possible reasons?

Several factors can lead to failed G418 selection:

Incorrect G418 Concentration: Using a concentration that is too low will not effectively kill

untransfected cells, while a concentration that is too high can be toxic even to resistant cells.

[8][11] The optimal concentration must be determined experimentally through a kill curve.[2]

Cell Density: High cell density can reduce the effective concentration of G418 per cell,

allowing some non-resistant cells to survive.[8][11] It is important to seed cells at an

appropriate density for selection.

G418 Inactivation: G418 can degrade over time, especially when stored improperly.[12][13]

Ensure that stock solutions are stored correctly and that media containing G418 is not stored

for extended periods.[3][12]

Intrinsic Resistance: Some cell lines, such as HEK293T, may exhibit intrinsic resistance to

G418.[14]

Q4: How should I prepare and store my G418 stock solution and media?

Proper preparation and storage are critical for maintaining the activity of G418:

Stock Solution:

Dissolve G418 powder in sterile, nuclease-free water or a buffer such as HEPES.[3][5]
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Calculate the amount of powder needed based on the potency provided on the Certificate

of Analysis (µg/mg).

Filter-sterilize the stock solution through a 0.22 µm filter.[10][15]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[10][16]

Store aliquots at -20°C for long-term storage (up to 24 months) or at 2-8°C for short-term

storage (up to 6 months).[3]

Media Containing G418:

Add the G418 stock solution to your complete cell culture medium to the desired final

concentration immediately before use.

Media containing G418 can be stored at 2-8°C for a limited time, but it is best to prepare it

fresh.[12] G418 is stable for approximately 8-10 days at 37°C.[3]

Protect G418 solutions and media from light.[3][10]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://cdn.stemcell.com/media/files/pis/29523-PIS_1_2_1.pdf
https://www.sigmaaldrich.com/US/en/product/mm/345810
https://cdn.stemcell.com/media/files/pis/29523-PIS_1_2_1.pdf
https://www.takarabio.com/documents/Certificate%20of%20Analysis/631307/631307-LOT17D205306.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/Geneticin_UG.pdf
https://www.benchchem.com/product/b1195528?utm_src=pdf-body
https://www.benchchem.com/product/b1195528?utm_src=pdf-body
https://www.benchchem.com/product/b1195528?utm_src=pdf-body
https://www.researchgate.net/post/Does-G418-degrade-in-the-medium-of-cell-culture
https://www.benchchem.com/product/b1195528?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/Geneticin_UG.pdf
https://www.benchchem.com/product/b1195528?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/Geneticin_UG.pdf
https://cdn.stemcell.com/media/files/pis/29523-PIS_1_2_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Possible Cause Recommended Solution

No cell death in the negative

control.

1. G418 concentration is too

low. 2. G418 has lost its

activity. 3. Cell line has intrinsic

resistance. 4. High cell density.

1. Perform a new kill curve to

determine the optimal

concentration. 2. Use a fresh

aliquot of G418 stock solution

or prepare a new stock from

powder. 3. Verify that your cell

line is not known to be

resistant to G418.[14] 4. Seed

cells at a lower density.

All cells are dying, including

transfected cells.

1. G418 concentration is too

high. 2. Insufficient expression

of the resistance gene. 3.

Selection started too early

after transfection.

1. Perform a new kill curve to

determine a less toxic

concentration. 2. Ensure your

vector and transfection

protocol are optimized for your

cell line. 3. Allow cells to

recover and express the

resistance gene for 24-48

hours post-transfection before

adding G418.

Inconsistent results between

experiments.

1. Batch-to-batch variation of

G418. 2. Inconsistent cell

density at the start of selection.

3. Variation in cell health or

passage number.

1. Perform a kill curve for every

new lot of G418.[3] 2. Ensure

consistent cell seeding

densities. 3. Use cells that are

healthy, in the logarithmic

growth phase, and within a

consistent passage number

range.

Surviving cells are not

expressing the gene of interest

(GOI).

1. The promoter driving the

GOI is weaker than the

promoter for the resistance

gene. 2. Silencing of the GOI

expression over time.

1. Consider using a vector with

a stronger promoter for your

GOI or a 2A peptide to link the

expression of your GOI and

the resistance gene. 2. After

selection, perform single-cell

cloning to isolate clones with
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stable and high expression of

the GOI.

Quantitative Data Summary
Table 1: Typical G418 Potency from Different Suppliers

Supplier Product Name Reported Potency (µg/mg)

Thermo Fisher Scientific Geneticin™ Selective Antibiotic >700

Sigma-Aldrich G 418 Sulfate ≥730[15]

InvivoGen G418 (Geneticin)

Potency validated in G418-

sensitive and resistant cell

lines[5]

Takara Bio G418 Sulfate >500 U/mg[16]

Note: Potency can vary between lots. Always refer to the Certificate of Analysis for the specific

lot.

Table 2: Recommended G418 Concentration Ranges for Selection in Various Cell Lines

Cell Line
Recommended Concentration Range
(µg/mL)

CHO (Chinese Hamster Ovary) 200 - 1000[14]

HEK293 (Human Embryonic Kidney) 200 - 800

HeLa (Human Cervical Cancer) 200 - 500

NIH/3T3 (Mouse Embryonic Fibroblast) 200 - 800

MDCK (Madin-Darby Canine Kidney) 200 - 500[17]

PC-9 (Human Lung Adenocarcinoma) 500[17]

A549 (Human Lung Carcinoma) 500[17]
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These are general guidelines. The optimal concentration must be determined by a kill curve for

your specific cell line and experimental conditions.

Experimental Protocols
Protocol: Determining the Optimal G418 Concentration
(Kill Curve)
This protocol is essential for determining the minimum concentration of G418 required to kill

non-transfected cells.

Materials:

Parental (non-transfected) cell line

Complete cell culture medium

G418 stock solution (e.g., 50 mg/mL)

24-well or 96-well cell culture plates

Sterile pipette tips and tubes

Incubator (37°C, 5% CO₂)

Procedure:

Cell Seeding:

The day before starting the kill curve, seed your parental cells into a 24-well plate at a

density that will result in approximately 20-25% confluency.[4] Plate cells in at least

duplicate wells for each G418 concentration.

Include a "no cell" control (media only) and a "no G418" control (cells in media without

G418).

Preparation of G418 Dilutions:
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Prepare a series of G418 dilutions in complete cell culture medium. A typical range to test

for mammalian cells is 0, 100, 200, 400, 600, 800, 1000, and 1200 µg/mL.[14]

G418 Treatment:

After 24 hours of incubation, carefully remove the medium from the wells and replace it

with the medium containing the different concentrations of G418.

Incubation and Observation:

Return the plate to the incubator.

Observe the cells daily for signs of toxicity (e.g., rounding, detachment, lysis).

Replace the medium with freshly prepared G418-containing medium every 2-3 days to

maintain selective pressure.[14]

Determining the Optimal Concentration:

Continue the experiment for 7-14 days.

The optimal G418 concentration is the lowest concentration that results in complete cell

death of the non-transfected cells within this timeframe.
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Caption: Mechanism of G418 action and resistance.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1195528?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Day 0: Preparation

Day 1: Treatment

Days 2-14: Monitoring

Day 14: Analysis

Seed parental cells in a multi-well plate

Prepare serial dilutions of G418

Replace media with G418-containing media

Observe cells daily for toxicity

Refresh G418 media every 2-3 days

Repeat

Determine the lowest concentration that killed all cells

This is the optimal concentration for selection

Click to download full resolution via product page

Caption: Experimental workflow for a G418 kill curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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